4-Fluoro-3-(trifluoromethyl)phenylboronic acid
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4-Fluoro-3-(trifluoromethyl)phenylboronic acid often involves complex chemical reactions. For instance, Wang, Lu, and Ishihara (2018) described a catalyst involving a trifluoromethylphenylboronic acid derivative for the dehydrative condensation between carboxylic acids and amines, which highlights the utility of such compounds in facilitating specific chemical reactions (Wang, Lu, & Ishihara, 2018).
Molecular Structure Analysis
The molecular structure of 4-Fluoro-3-(trifluoromethyl)phenylboronic acid and its derivatives plays a significant role in its reactivity and properties. Studies on similar structures, like those by Zhang and Bie (2016), demonstrate the importance of molecular characterization in understanding the behavior of these compounds (Zhang & Bie, 2016).
Chemical Reactions and Properties
Compounds like 4-Fluoro-3-(trifluoromethyl)phenylboronic acid are involved in various chemical reactions, contributing to the synthesis of diverse chemical structures. The work by Zhang, Wan, and Bie (2017) on concurrent fluoro-trifluoromethylation of arylacetylenes provides insight into the reactivity of trifluoromethylphenylboronic acid derivatives (Zhang, Wan, & Bie, 2017).
Physical Properties Analysis
The physical properties of such compounds are key to their applications in materials science. Research like that conducted by Adamczyk-Woźniak et al. (2021) on (trifluoromethoxy)phenylboronic acids elucidates the impact of structural variations on physical properties like solubility and thermal stability (Adamczyk-Woźniak et al., 2021).
Chemical Properties Analysis
The chemical properties of 4-Fluoro-3-(trifluoromethyl)phenylboronic acid and related compounds, such as reactivity and stability, are fundamental to their usage in chemical synthesis and material development. Studies like those by Stenhagen et al. (2013) on the fluorination of arylboronic esters offer valuable insights into these aspects (Stenhagen et al., 2013).
Scientific Research Applications
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Suzuki-Miyaura Cross-Coupling Reactions
- Field : Organic Chemistry
- Application : This compound is used as a reactant in Suzuki-Miyaura cross-coupling reactions . These reactions are a type of palladium-catalyzed cross-coupling reaction, used to synthesize carbon-carbon bonds.
- Method : The reaction typically involves the coupling of an aryl or vinyl boronic acid with an aryl or vinyl halide or triflate in the presence of a palladium catalyst and a base .
- Results : The outcome of this reaction is the formation of a new carbon-carbon bond, which can be used to create a wide variety of complex organic compounds .
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Palladium-Catalyzed Direct Arylation Reactions
- Field : Organic Chemistry
- Application : This compound is also used in palladium-catalyzed direct arylation reactions . This is a method used to introduce an aryl group into a molecule.
- Method : The reaction typically involves the coupling of an aryl halide with a compound containing an acidic C-H bond in the presence of a palladium catalyst .
- Results : The outcome of this reaction is the formation of a new carbon-carbon bond, introducing an aryl group into the molecule .
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Coupling Reactions with Arenediazonium Tetrafluoroborates and Iodonium Salts
- Field : Organic Chemistry
- Application : This compound can be used as a reactant in coupling reactions with arenediazonium tetrafluoroborates and iodonium salts .
- Method : The reaction typically involves the coupling of an aryl boronic acid with an arenediazonium tetrafluoroborate or an iodonium salt .
- Results : The outcome of this reaction is the formation of a new carbon-carbon bond, which can be used to create a wide variety of complex organic compounds .
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Synthesis of Biologically Active Molecules
- Field : Medicinal Chemistry
- Application : This compound is involved in the synthesis of biologically active molecules, including lactate dehydrogenase inhibitors for use against cancer cell proliferation, nitro-phenoxybenzoic acid derivatives for PAI-1 inhibition, PA-824 analogs for use as antituberculosis drugs, and modulators of survival motor neuron protein .
- Method : The specific methods of application and experimental procedures can vary greatly depending on the exact nature of the compounds being synthesized and the conditions under which the reactions are carried out .
- Results : The results of these reactions are the formation of biologically active molecules that have potential applications in the treatment of various diseases .
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Coupling Reactions with Iodanes
- Field : Organic Chemistry
- Application : This compound can be used as a reactant in coupling reactions with iodanes .
- Method : The reaction typically involves the coupling of an aryl boronic acid with an iodane .
- Results : The outcome of this reaction is the formation of a new carbon-carbon bond, which can be used to create a wide variety of complex organic compounds .
-
Synthesis of Novel Biologically Active Terphenyls
- Field : Medicinal Chemistry
- Application : This compound is involved in the synthesis of novel biologically active terphenyls .
- Method : The specific methods of application and experimental procedures can vary greatly depending on the exact nature of the compounds being synthesized and the conditions under which the reactions are carried out .
- Results : The results of these reactions are the formation of biologically active molecules that have potential applications in the treatment of various diseases .
Safety And Hazards
properties
IUPAC Name |
[4-fluoro-3-(trifluoromethyl)phenyl]boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BF4O2/c9-6-2-1-4(8(13)14)3-5(6)7(10,11)12/h1-3,13-14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUJYFCBXDUPORN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)F)C(F)(F)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BF4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90590203 | |
Record name | [4-Fluoro-3-(trifluoromethyl)phenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90590203 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.92 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-3-(trifluoromethyl)phenylboronic acid | |
CAS RN |
182344-23-6 | |
Record name | B-[4-Fluoro-3-(trifluoromethyl)phenyl]boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=182344-23-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [4-Fluoro-3-(trifluoromethyl)phenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90590203 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Fluoro-3-(trifluoromethyl)benzeneboronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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